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Compound of Interest

Compound Name: Vitacic

CAS No.: 78837-98-6

Cat. No.: B13757518

Get Quote

Introduction

Rapamycin, also known as Sirolimus, is a macrolide compound that acts as a potent and

specific inhibitor of the mechanistic Target of Rapamycin (mTOR), a crucial serine/threonine

kinase that regulates cell growth, proliferation, and metabolism.[1][2] It achieves this by forming

a complex with the intracellular receptor FKBP12, which then binds to and allosterically inhibits

mTOR Complex 1 (mTORC1).[1][2] Due to its central role in cell signaling, rapamycin is

extensively used in cell culture experiments to study fundamental cellular processes such as

autophagy, cell cycle progression, and apoptosis.[1][2] These application notes provide detailed

protocols for the effective use of rapamycin in in vitro research.

Mechanism of Action: The mTOR Signaling Pathway
Rapamycin exerts its effects by specifically targeting the mTOR signaling pathway.[2] mTOR is

a central regulator of cell metabolism, growth, and survival, integrating both intracellular and

extracellular signals.[3][4] It functions within two distinct protein complexes: mTORC1 and

mTORC2.[2][3] Rapamycin, upon entering the cell, binds to the FK506-binding protein of 12

kDa (FKBP12).[2] This rapamycin-FKBP12 complex then interacts with the FKBP12-rapamycin
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binding (FRB) domain of mTOR, leading to the inhibition of mTORC1 functions.[1][2] It is

important to note that mTORC2 is significantly less sensitive to acute rapamycin treatment.[2]

Inhibition of mTORC1 by rapamycin leads to downstream effects such as the

dephosphorylation and inactivation of p70 S6 kinase (p70S6K) and 4E-Binding Protein 1 (4E-

BP1), which in turn suppresses protein synthesis and arrests the cell cycle in the G1 phase.[1]

[5] This anti-proliferative effect is the basis for its use as an anti-cancer agent.[6][7]

Data Presentation
Physicochemical Properties of Rapamycin

Property Value

Molecular Weight 914.17 g/mol [2]

Recommended Solvents DMSO, Ethanol[2]

Solubility in DMSO ≥ 100 mg/mL (~109 mM)[2]

Solubility in Ethanol ≥ 50 mg/mL[2]

Storage of Powder -20°C, desiccated, for up to 3 years[2]

Storage of Stock Solution Aliquot and store at -20°C or -80°C[2]

Effective Concentrations and Incubation Times in
Various Cell Lines
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Cell Line Cell Type
Effective
Concentration

Incubation
Time

Application

HEK293

Human

Embryonic

Kidney

~0.1 nM (IC50) Not specified
mTOR

Inhibition[2]

NIH/3T3

Mouse

Embryonic

Fibroblast

10 nM 1 hour
mTOR

Inhibition[2]

HeLa
Human Cervical

Cancer
100 - 400 nM 48 - 72 hours Cell Viability[8]

MCF-7
Human Breast

Cancer
~20 nM 4 days Cell Viability[2]

Ca9-22
Human Oral

Cancer
~15 µM 24 hours Cell Viability[2]

B16
Mouse

Melanoma
0.1 - 100 nM 48 hours Apoptosis[9]

Mandatory Visualization
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. cusabio.com [cusabio.com]

4. assaygenie.com [assaygenie.com]

5. Rapamycin | Cell Signaling Technology [cellsignal.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Rapamycin_in_Cell_Culture_Experiments.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Rapamycin_in_Cell_Culture_Experiments.pdf
https://www.dovepress.com/rapamycin-reduces-cervical-cancer-cells-viability-in-hypoxic-condition-peer-reviewed-fulltext-article-OTT
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Rapamycin_in_Cell_Culture_Experiments.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Rapamycin_in_Cell_Culture_Experiments.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10877231/
https://www.benchchem.com/product/b13757518?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Note_Protocol_In_Vitro_Characterization_of_Rapamycin_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Rapamycin_in_Cell_Culture_Experiments.pdf
https://www.cusabio.com/pathway/mTOR-signaling-pathway.html
https://www.assaygenie.com/blog/understanding-the-mtor-signaling-pathway
https://www.cellsignal.com/products/activators-inhibitors/rapamycin/9904
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13757518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. aacrjournals.org [aacrjournals.org]

7. Rapamycin: an anti-cancer immunosuppressant? - PubMed [pubmed.ncbi.nlm.nih.gov]

8. dovepress.com [dovepress.com]

9. Rapamycin inhibits B16 melanoma cell viability in vitro and in vivo by inducing autophagy
and inhibiting the mTOR/p70‑S6k pathway - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes for Rapamycin in In Vitro Cell
Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13757518/docs#application-notes-for-rapamycin-in-
in-vitro-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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